Cas no 219581-07-4 (3-Fluoro-4-(trifluoromethyl)phenol)

3-Fluoro-4-(trifluoromethyl)phenol Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)phenol
• 2-Fluoro-4-hydroxybenzotrifluoride
• AKOS005258283
• 219581-07-4
• MFCD00236301
• DTXSID80379226
• BS-28128
• SCHEMBL187345
• CS-0101989
• 3-Fluoro-4-trifluoromethyl phenol
• EN300-316949
• +Expand

• MDL： MFCD00236301
• InChIKey： XTLJKHBPNDOAGE-UHFFFAOYSA-N
• Inchi： 1S/C7H4F4O/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3,12H
• SMILES： FC1C=C(C=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 180.02000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.01982740g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.55010
• PSA: 20.23000

3-Fluoro-4-(trifluoromethyl)phenol Security Information

• Dangerous goods sign： T
• Hazard Statement： Toxic

3-Fluoro-4-(trifluoromethyl)phenol Customs Data

• HS CODE：2908199090
• Customs Data：

  China Customs Code:

  2908199090

  Overview:

  HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%